Cas no 1805029-75-7 (6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline)

• Product Name: 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline
• CAS No: 1805029-75-7
• MF: C₈H₄BrF₆NOS
• MW: 356.082880973816
• CID: 4976716
• Update Time: 2025-07-20

6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NOS/c9-3-1-2-4(18-8(13,14)15)6(5(3)16)17-7(10,11)12/h1-2H,16H2
• InChI Key： ABIBWXIPTHVOFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1N)OC(F)(F)F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6

Additional information on 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline

Comprehensive Analysis of 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline (CAS No. 1805029-75-7)

The compound 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline (CAS No. 1805029-75-7) is a highly specialized aromatic amine derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. Its unique structural features, including the presence of bromo, trifluoromethoxy, and trifluoromethylthio functional groups, make it a valuable building block for the development of novel compounds with potential applications in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and lipophilicity. The trifluoromethoxy and trifluoromethylthio groups in this compound are particularly noteworthy, as they are often associated with improved metabolic stability and binding affinity in bioactive molecules. Researchers are increasingly exploring the use of such halogenated anilines in the design of next-generation therapeutics and advanced materials.

The synthesis of 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline typically involves multi-step reactions, including electrophilic aromatic substitution and nucleophilic displacement. The presence of the bromo substituent at the 6-position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry.

One of the most frequently asked questions in online searches is: "What are the applications of 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline?" This compound is primarily utilized as a key intermediate in the synthesis of more complex molecules. Its derivatives have shown promise in the development of antiviral agents, anti-inflammatory drugs, and crop protection chemicals. The trifluoromethylthio group, in particular, is known to enhance the biological activity of many agrochemicals, making this compound a subject of interest in pesticide research.

Another hot topic in the scientific community is the role of fluorinated compounds in addressing global challenges such as drug resistance and sustainable agriculture. The unique properties of 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline make it a candidate for investigation in these areas. For instance, its potential use in antimicrobial coatings or smart materials is being explored, aligning with the growing interest in environmentally friendly solutions.

From a structural-activity relationship perspective, the compound's electron-withdrawing groups contribute to its reactivity and stability. This makes it a valuable tool for studying molecular interactions and reaction mechanisms in organic chemistry. Researchers often search for "synthetic routes for fluorinated anilines" or "properties of trifluoromethylthio compounds," highlighting the need for detailed information on such specialized chemicals.

In the context of industrial applications, 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline is also relevant to the development of liquid crystals and organic electronics. The incorporation of fluorine atoms into organic frameworks is known to improve thermal stability and electronic properties, which are critical for optoelectronic devices and display technologies.

Quality control and analytical characterization of this compound are essential for ensuring its suitability in high-value applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Users often inquire about "CAS 1805029-75-7 specifications" or "suppliers of 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline," reflecting the practical considerations in procurement and usage.

Looking ahead, the compound's versatility positions it as a focal point in innovation-driven research. Whether in the realm of life sciences or advanced materials, its unique attributes continue to inspire new avenues of exploration. As the scientific community delves deeper into the potential of fluorinated building blocks, 6-Bromo-2-trifluoromethoxy-3-(trifluoromethylthio)aniline is poised to play a pivotal role in shaping future breakthroughs.